Cas no 1735-23-5 (nonanedioic acid, 4,4,5,5,6,6-hexafluoro-, diethyl ester)
1735-23-5 structure
Product Name:nonanedioic acid, 4,4,5,5,6,6-hexafluoro-, diethyl ester
CAS No:1735-23-5
MF:C13H18F6O4
MW:352.270045757294
CID:1358482
PubChem ID:165348857
Update Time:2025-04-20
nonanedioic acid, 4,4,5,5,6,6-hexafluoro-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- nonanedioic acid, 4,4,5,5,6,6-hexafluoro-, diethyl ester
- Diethyl 4,4,5,5,6,6-hexafluorononanedioate
- LogP
- 1735-23-5
- 1,9-Diethyl 4,4,5,5,6,6-hexafluorononanedioate
- DTXSID801246437
-
- Inchi: 1S/C13H18F6O4/c1-3-22-9(20)5-7-11(14,15)13(18,19)12(16,17)8-6-10(21)23-4-2/h3-8H2,1-2H3
- InChI Key: LZQYDCQETKMOQH-UHFFFAOYSA-N
- SMILES: FC(C(CCC(=O)OCC)(F)F)(C(CCC(=O)OCC)(F)F)F
Computed Properties
- Exact Mass: 352.11094
- Monoisotopic Mass: 352.11092802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 23
- Rotatable Bond Count: 12
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.245
- Boiling Point: 272.854°C at 760 mmHg
- Flash Point: 115.22°C
- Refractive Index: 1.388
- PSA: 52.6
nonanedioic acid, 4,4,5,5,6,6-hexafluoro-, diethyl ester Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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